3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one

• IUPAC Name: 3-(3-azaspiro[5.5]undecan-3-yl)oxolan-2-one
• InChI: InChI=1S/C14H23NO2/c16-13-12(4-11-17-13)15-9-7-14(8-10-15)5-2-1-3-6-14/h12H,1-11H2
• InChI Key: CFKMCRNPZYKYSV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CCN(CC2)C3CCOC3=O
• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol

Description

3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one is a chemical compound with a unique molecular structure. It has been the subject of extensive scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In 5]undecan-3-yl)oxolan-2-one.

Scientific Research Applications

3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant properties in animal models. The compound has also been investigated for its potential use as a drug delivery system due to its unique molecular structure. In addition, 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one has been studied for its potential applications in material science, including its use as a building block for the synthesis of novel polymers.

Mechanism of Action

The exact mechanism of action of 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine, serotonin, and norepinephrine. The compound has been shown to bind to specific receptors in the brain, leading to its pharmacological effects.
Biochemical and Physiological Effects:
In animal models, 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one has been shown to exhibit antipsychotic, anxiolytic, and antidepressant properties. The compound has also been shown to improve cognitive function and memory. In addition, 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one has been investigated for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one is its unique molecular structure, which makes it a promising candidate for drug discovery and material science. The compound is also readily available in large quantities, making it suitable for lab experiments. However, one limitation of 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one is its relatively limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one. One potential area of investigation is the development of novel drug delivery systems using the compound as a building block. Another area of research is the investigation of the compound's potential neuroprotective effects and its use in the treatment of neurodegenerative diseases. Additionally, the synthesis of novel polymers using 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one as a building block is an exciting area of material science research.

Synthesis Methods

The synthesis of 3-(3-Azaspiro[5.5]undecan-3-yl)oxolan-2-one involves the reaction of a cyclic ketene acetal with an azaspirocyclic amine. The reaction is carried out under mild conditions, and the yield of the product is high. The synthesis method has been optimized to produce the compound in large quantities, making it readily available for research purposes.